6-Chloro-9-((2-(trimethylsilyl)ethoxy)methyl)-9H-purine

• CAS RN: 222296-31-3
• Molecular Formula: C11H17ClN4OSi
• Molecular Weight: 284.82 g/mol
• IUPAC Name: 2-[(6-chloropurin-9-yl)methoxy]ethyl-trimethylsilane
• InChI: InChI=1S/C11H17ClN4OSi/c1-18(2,3)5-4-17-8-16-7-15-9-10(12)13-6-14-11(9)16/h6-7H,4-5,8H2,1-3H3
• InChI Key: JLFVNJDUQXBVNG-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CCOCN1C=NC2=C1N=CN=C2Cl

Description

6-Chloro-9-((2-(trimethylsilyl)ethoxy)methyl)-9H-purine is a useful research compound. Its molecular formula is C11H17ClN4OSi and its molecular weight is 284.82 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

6-Chloropurine (5.0 g, 32 mmol) in DMF (75 mL) was treated with potassium carbonate (9.0 g, 65 mmol) and [2-(chloromethoxy)ethyl]trimethylsilane (7.0 g, 42 mmol) and stirred for 2 h. The reaction mixture was partitioned between EtOAc and water. The organic layer was dried (MgSO4), concentrated in vacuo and purified by column chromatography (SiO2, 20% EtOAc in isohexane) to give the title compound (4.9 g, 54%) as an off-white solid. δH (CDCl3) 8.82 (1H, s), 8.32 (1H, s), 5.71 (2H, s), 3.71-3.61 (2H, m), 1.03-0.93 (2H, m), 0.00 (9H, s).